5-Bromo-2,3-difluorobenzonitrile
Overview
Description
5-Bromo-2,3-difluorobenzonitrile is a chemical compound with the molecular formula C7H2BrF2N . It has a molecular weight of 218 . The compound is a white to yellow solid at room temperature .
Molecular Structure Analysis
The InChI code for 5-Bromo-2,3-difluorobenzonitrile is 1S/C7H2BrF2N/c8-5-1-4 (3-11)7 (10)6 (9)2-5/h1-2H . This indicates that the molecule consists of a benzene ring with bromine and nitrile groups attached to it, as well as two fluorine atoms .
Physical And Chemical Properties Analysis
5-Bromo-2,3-difluorobenzonitrile is a white to yellow solid at room temperature . The compound is stored at room temperature .
Scientific Research Applications
Medicine: Antitumor and Anti-inflammatory Agents
5-Bromo-2,3-difluorobenzonitrile: is utilized in medicinal chemistry for the synthesis of compounds with potential antitumor and anti-inflammatory properties . Its structure allows for the creation of quinazolines, which are often explored for their therapeutic effects against cancer and inflammation.
Materials Science: Fluorinated Building Blocks
In materials science, this compound serves as a fluorinated building block due to its bromo and difluoro substituents . It’s used in the preparation of advanced materials, including polymers and copolymers, which have unique properties like enhanced stability and resistance to solvents.
Environmental Science: Wastewater Treatment
The compound’s derivatives are being researched for their application in environmental science, particularly in the treatment of wastewater . Sulfonated poly(arylene ether nitrile) copolymers, which can be synthesized from this compound, show promise in removing contaminants from water.
Analytical Chemistry: Chromatography and Spectroscopy
5-Bromo-2,3-difluorobenzonitrile: is a candidate for use in analytical chemistry, where it may aid in the development of new chromatographic methods or spectroscopic analysis techniques due to its unique electronic transitions .
Pharmacology: Drug Development
In pharmacology, the compound is explored for drug development, especially as a precursor in synthesizing molecules that can interact with specific biological targets . Its structural features make it suitable for creating a variety of pharmacologically active molecules.
Organic Synthesis: Precursor for Heterocyclic Compounds
This chemical serves as a versatile precursor in organic synthesis, particularly for creating heterocyclic compounds . Its reactivity allows for various substitutions that are fundamental in building complex organic molecules.
Biochemistry: Enzyme Inhibition Studies
Due to its potential to act as an enzyme inhibitor, 5-Bromo-2,3-difluorobenzonitrile is valuable in biochemistry for studying enzyme mechanisms and designing inhibitors that can regulate biological pathways .
Nanotechnology: Semiconductor Research
Lastly, in the field of nanotechnology, researchers are investigating the use of this compound in the synthesis of semiconductor materials. Its ability to form stable and conductive frameworks makes it a candidate for electronic applications .
Safety and Hazards
5-Bromo-2,3-difluorobenzonitrile is classified as a hazardous substance. It is harmful if swallowed or inhaled, and it can cause skin and eye irritation . Safety precautions include wearing protective clothing and avoiding dust formation . In case of contact with skin or eyes, it is recommended to wash off with soap and plenty of water .
properties
IUPAC Name |
5-bromo-2,3-difluorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2BrF2N/c8-5-1-4(3-11)7(10)6(9)2-5/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMCIFQUWYTZTIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2BrF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90732388 |
Source
|
| Record name | 5-Bromo-2,3-difluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90732388 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2,3-difluorobenzonitrile | |
CAS RN |
1105665-42-6 |
Source
|
| Record name | 5-Bromo-2,3-difluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90732388 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo-2,3-difluorobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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